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Compound of Interest

Compound Name: ZSET-845

Cat. No.: B1663202

For Researchers, Scientists, and Drug Development
Professionals

Introduction: ZSET-845 is an azaindolizinone derivative investigated for its potential therapeutic
effects in Alzheimer's disease. Research suggests that ZSET-845 can ameliorate learning and
memory deficits by enhancing cholinergic neurotransmission. Specifically, it has been shown to
increase the activity of choline acetyltransferase (ChAT), the enzyme responsible for the
synthesis of the neurotransmitter acetylcholine.[1] Deficits in cholinergic signaling are a well-
established hallmark of Alzheimer's disease, contributing to cognitive decline. ZSET-845 offers

a potential mechanism to counteract this deficit.

Mechanism of Action: ZSET-845 is reported to function as a cognitive enhancer by augmenting
the activity of choline acetyltransferase (ChAT) in the hippocampus.[1] Unlike many compounds
that target acetylcholinesterase (AChE), ZSET-845 does not inhibit AChE activity but instead
promotes the synthesis of acetylcholine.[1] This increased synthesis of acetylcholine may help
to restore normal cholinergic signaling in the brain, which is crucial for learning and memory
processes. The enhanced ChAT activity leads to a greater availability of acetylcholine in the
synaptic cleft, thereby compensating for the cholinergic neuron loss observed in Alzheimer's
disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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